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Compound of Interest

Compound Name: Cerium(4+) acrylate

Cat. No.: B12651392

Disclaimer: Publicly available scientific literature contains limited specific experimental data on
the chemical properties of Cerium(lV) acrylate. This guide provides foundational information
where available and draws upon data from closely related cerium carboxylates and lanthanide
acrylates to infer potential properties and experimental methodologies. This information should
be used as a reference, and experimental validation is recommended.

Introduction

Cerium, a lanthanide, is notable for its ability to exist in both +3 and +4 oxidation states, a
property that imparts unique redox activity to its compounds. Cerium(lV) acrylate is a metal-
organic compound that combines the Ce(IV) ion with acrylate ligands. While specific
applications are not widely documented, its properties are of interest to researchers in
materials science and drug development due to the potential for polymerization of the acrylate
moiety and the biological activity associated with the cerium ion. This guide summarizes the
known chemical properties of Cerium(IV) acrylate and provides context based on analogous
compounds.

Core Chemical Properties

Very limited quantitative data for Cerium(lV) acrylate is available. The following table
summarizes the basic molecular information.
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Property Value Source

CAS Number 94232-55-0 LookChem
Molecular Formula C12H12CeOs LookChem
Molecular Weight 424.33488 g/mol LookChem
Calculated PSA 160.52 LookChem
Calculated LogP -4.31080 LookChem

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of pure Cerium(lV) acrylate is not
readily available in the reviewed literature. However, general methods for the synthesis of
cerium carboxylates can be adapted. A common approach involves the oxidation of a
Cerium(lll) precursor in the presence of the carboxylate ligand.

Generalized Experimental Protocol for Cerium(1V)
Carboxylate Synthesis

This protocol is a generalized representation and would require optimization for the specific
synthesis of Cerium(IV) acrylate.

o Preparation of Cerium(lll) Acrylate: A solution of a soluble Cerium(lll) salt (e.g., Cerium(lll)
nitrate or chloride) in a suitable solvent is reacted with acrylic acid. The pH is carefully
adjusted with a base (e.g., sodium hydroxide or an amine) to deprotonate the acrylic acid
and facilitate the formation of Cerium(lll) acrylate.

o Oxidation to Cerium(lV) Acrylate: The Cerium(lll) acrylate solution is then treated with an
oxidizing agent. The choice of oxidizing agent and reaction conditions is critical to achieve
the desired Cerium(1V) state without unwanted side reactions.

« |solation and Purification: The resulting Cerium(1V) acrylate product would be isolated, likely
through precipitation, and then purified by washing with appropriate solvents to remove any
unreacted starting materials and byproducts.
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o Characterization: The final product should be characterized using techniques such as
Fourier-Transform Infrared Spectroscopy (FTIR) to confirm the presence of the acrylate
carboxylate group, Elemental Analysis to determine the elemental composition, and X-ray
Diffraction (XRD) to assess the crystallinity.
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Synthesis Workflow
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A generalized workflow for the synthesis and characterization of Cerium(IV) Acrylate.
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Thermal Stability

Specific thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) data for
Cerium(1V) acrylate is not available. However, studies on other cerium carboxylates, such as
cerium(lll) acetate, provide insights into the likely thermal decomposition behavior. The thermal
decomposition of metal acrylates often proceeds through the loss of organic components,
leading to the formation of metal oxides.

The decomposition of Cerium(lll) acetate hydrate, for instance, involves dehydration followed
by the decomposition of the anhydrous acetate to form cerium oxide through several
intermediate steps. A similar multi-step decomposition pathway is anticipated for Cerium(1V)
acrylate, ultimately yielding cerium(IV) oxide (CeOx).

Decomposition

Compound Final Product Reference
Steps
Dehydration followed
Cerium(lll) Acetate by multi-step
CeO2 --INVALID-LINK--

Hydrate decomposition of

anhydrous acetate.

Other Lanthanide

Acrylates

Generally decompose
to form the

corresponding

Ln203 or other oxides

General knowledge on
metal carboxylate

thermal

lanthanide oxide. decomposition.

Solubility

Quantitative solubility data for Cerium(IV) acrylate in various solvents is not documented in the
reviewed literature. The solubility of metal-organic compounds is influenced by the nature of
both the metal ion and the organic ligand, as well as the crystal lattice energy of the solid. It is
expected that Cerium(lV) acrylate would have limited solubility in non-polar organic solvents
and may exhibit some solubility in polar aprotic solvents. Its solubility in water is likely to be low
and may be accompanied by hydrolysis, a common characteristic of Ce(lV) salts.
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Relevance to Drug Development and Signaling
Pathways

While there is no specific information on the use of Cerium(IlV) acrylate in drug development,
the biological activity of cerium compounds, particularly cerium oxide nanopatrticles, is an active
area of research. The key to this activity is the redox couple of Ce3*/Ce**+, which allows cerium
compounds to act as antioxidants or pro-oxidants depending on the biological environment.

Antioxidant Mechanism and Potential Signaling Pathway

Cerium compounds can mimic the activity of antioxidant enzymes like superoxide dismutase
(SOD) and catalase. This is due to the ability of Ce3* to be oxidized to Ce** by scavenging
reactive oxygen species (ROS), and for Ce** to be subsequently reduced back to Ce3*. This
redox cycling allows for the catalytic removal of harmful ROS, which are implicated in a variety
of diseases, including inflammatory conditions and neurodegenerative disorders. This
antioxidant property could potentially interfere with ROS-mediated signaling pathways in cells.
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Inflammation

The antioxidant mechanism of cerium compounds via the Ce3*/Ce** redox cycle.

Conclusion

Cerium(lV) acrylate is a compound for which detailed chemical and physical data are not widely
available. Based on the chemistry of related cerium carboxylates and lanthanide compounds, it
is expected to be a solid with limited solubility and to thermally decompose to cerium(lV) oxide.
Its primary interest for researchers, particularly in drug development, would likely stem from the
redox activity of the cerium ion. Further experimental investigation is necessary to fully
elucidate the properties and potential applications of this compound.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Cerium(I1V) Acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12651392#chemical-properties-of-cerium-4-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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